Cas no 7467-48-3 (4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide)

• Product Name: 4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide
• CAS No: 7467-48-3
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• MDL: MFCD01626085
• CID: 575165
• PubChem ID: 344191
• Update Time: 2025-06-12

4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-cyclohexyl-N-methyl-
• 4-AMINO- N -CYCLOHEXYL- N -METHYL-BENZENESULFONAMIDE
• 4-AMINO-N-CYCLOHEXYL-N-METHYLBENZENESULFONAMIDE
• MFCD01626085
• AKOS000300383
• LS-06351
• DTXSID00322315
• Oprea1_453885
• EN300-09755
• 4-Amino-N-cyclohexyl-N-methyl-benzenesulfonamide
• SCHEMBL4742374
• HMS1536F06
• Z56985780
• BRD-K29038511-001-01-2
• 4-amino-n-cyclohexyl-n-methylbenzene-1-sulfonamide
• TimTec1_000820
• BIWPQNWGSVWCPP-UHFFFAOYSA-N
• AN-329/12647277
• A865826
• FT-0676712
• 7467-48-3
• Oprea1_426958
• NSC400964
• NSC-400964
• NCGC00175089-01
• Cambridge id 6909319
• STK125248
• ALBB-020419
• Benzenesulfonamide, 4-amino-N-cyclohexyl-N-methyl-
• G29402
• 4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide

• MDL： MFCD01626085
• Inchi： 1S/C13H20N2O2S/c1-15(12-5-3-2-4-6-12)18(16,17)13-9-7-11(14)8-10-13/h7-10,12H,2-6,14H2,1H3
• InChI Key： BIWPQNWGSVWCPP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(C)C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 268.12500
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.78000
• LogP: 3.88400

4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide

4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide: An Overview of a Versatile Compound

4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide (CAS No. 7467-48-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclohexylmethylsulfonanilide, is characterized by its unique structure, which includes an amino group, a cyclohexyl ring, and a methyl group attached to a benzenesulfonamide moiety. Its chemical formula is C13H20N2O2S, and it has a molecular weight of 276.37 g/mol.

The synthesis of 4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide typically involves the reaction of 4-amino-benzenesulfonyl chloride with cyclohexylmethylamine in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield, making it an attractive target for large-scale production in both academic and industrial settings.

One of the key applications of 4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide is in the development of pharmaceuticals. Recent studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions and pain management. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide has also been investigated for its potential as an anticonvulsant. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound significantly reduced seizure activity in animal models of epilepsy. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is crucial for maintaining neuronal excitability balance in the brain.

The pharmacokinetic profile of 4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide has been extensively studied to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity and minimal side effects have been highlighted in preclinical trials, enhancing its potential for clinical development.

In terms of safety and toxicity, 4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide has been evaluated in various animal models. Acute toxicity studies have demonstrated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. Chronic toxicity studies are ongoing to further assess its long-term safety profile.

The environmental impact of 4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide is another important consideration. Research on its biodegradability and environmental fate has shown that it is relatively stable under normal environmental conditions but can be degraded by microbial activity under specific conditions. This information is crucial for developing environmentally friendly manufacturing processes and disposal methods.

In conclusion, 4-Amino-N-cyclohexyl-N-methylbenzenesulfonamide (CAS No. 7467-48-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure confers multiple biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. Ongoing research continues to uncover new applications and optimize its therapeutic potential, making it an exciting area of focus for scientists and clinicians alike.